Cas no 35411-11-1 (Phosphinousacid, P,P-diphenyl-, 2-chloroethyl ester)

Phosphinousacid, P,P-diphenyl-, 2-chloroethyl ester structure
35411-11-1 structure
Product Name:Phosphinousacid, P,P-diphenyl-, 2-chloroethyl ester
CAS No:35411-11-1
MF:C14H14ClOP
MW:264.687123775482
CID:323576
PubChem ID:287680
Update Time:2025-04-19

Phosphinousacid, P,P-diphenyl-, 2-chloroethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphinousacid, P,P-diphenyl-, 2-chloroethyl ester
    • 2-chloroethoxy(diphenyl)phosphane
    • (2-Chlor-aethyl)-diphenyl-phosphinit
    • (2-Chlorethoxy)diphenylphosphan
    • (2-chloroethoxy)diphenylphosphane
    • 2-chloroethoxy(diphenyl)phosphine
    • 2-chloroethyl diphenylphosphinite
    • 2-chloroethyloxy(diphenyl)phosphane
    • AC1L67XA
    • AC1Q3VBA
    • AR-1E0498
    • CTK4H4481
    • NSC147742
    • DTXSID80301986
    • NSC-147742
    • A822901
    • 35411-11-1
    • Inchi: 1S/C14H14ClOP/c15-11-12-16-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10H,11-12H2
    • InChI Key: VXQFVTVVLSAHML-UHFFFAOYSA-N
    • SMILES: ClCCOP(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 264.04722
  • Monoisotopic Mass: 264.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Boiling Point: 356°Cat760mmHg
  • Flash Point: 169.1°C
  • PSA: 9.23
  • LogP: 3.28970
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